Cas no 1021224-11-2 (5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide)

• Product Name: 5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide
• CAS No: 1021224-11-2
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• CID: 5381294
• Update Time: 2025-05-26

5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide

• Inchi： 1S/C9H7ClN2O2S/c1-5-4-8(14-12-5)11-9(13)6-2-3-7(10)15-6/h2-4H,1H3,(H,11,13)
• InChI Key： DRJOXPQJOWQCAJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2ON=C(C)C=2)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide

Introduction to 5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide (CAS No. 1021224-11-2)

5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1021224-11-2, represents a unique molecular structure that combines elements of thiophene, oxazole, and chloro substituents. The presence of these functional groups not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The molecular framework of 5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide is characterized by its aromaticity and the presence of heterocyclic rings. The thiophene ring, a five-membered aromatic ring containing sulfur, is known for its stability and ability to interact with biological targets. The oxazole ring, another heterocyclic component, introduces nitrogen into the structure, which can enhance binding affinity and metabolic stability. The chloro substituent on the thiophene ring further modulates the electronic properties of the molecule, making it a versatile scaffold for medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The combination of thiophene and oxazole in 5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide makes it an attractive candidate for exploring new pharmacological pathways. Studies have shown that such molecules can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been investigating its derivatives to identify more effective and selective therapeutic agents. The structural flexibility offered by the thiophene and oxazole moieties allows for modifications that can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These attributes are crucial for developing drugs that can be safely administered to patients.

The synthesis of 5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of modern spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has facilitated the characterization of the compound's structure and purity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets at the atomic level. These studies have helped researchers predict potential drug candidates and optimize their structures for improved efficacy.

In addition to its pharmaceutical applications, 5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide has shown promise in materials science. Its unique electronic properties make it a candidate for developing organic semiconductors and other advanced materials. The ability to tune its electronic characteristics through structural modifications opens up possibilities for creating novel materials with tailored functionalities.

The future prospects of this compound are vast and multifaceted. Ongoing research is focused on exploring its potential in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. As our understanding of biological systems continues to evolve, new opportunities for utilizing this compound are likely to emerge.

In conclusion, 5-chloro-N-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carboxamide (CAS No. 1021224-11-2) is a remarkable compound with significant potential in pharmaceuticals and materials science. Its unique molecular structure and diverse applications make it a subject of intense research interest. As scientific knowledge advances, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.